Cas no 80706-73-6 (Cyclobutanone, 2-benzoyl-)

Cyclobutanone, 2-benzoyl- structure
Cyclobutanone, 2-benzoyl- structure
Product Name:Cyclobutanone, 2-benzoyl-
CAS No:80706-73-6
MF:C11H10O2
MW:174.195903301239
CID:705171
PubChem ID:12739839
Update Time:2025-04-19

Cyclobutanone, 2-benzoyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanone, 2-benzoyl-
    • 2-benzoylcyclobutan-1-one
    • 80706-73-6
    • DTXSID70508609
    • SCHEMBL11519541
    • Inchi: 1S/C11H10O2/c12-10-7-6-9(10)11(13)8-4-2-1-3-5-8/h1-5,9H,6-7H2
    • InChI Key: XMRVMWIGCAWPME-UHFFFAOYSA-N
    • SMILES: O=C1CCC1C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 174.068079557g/mol
  • Monoisotopic Mass: 174.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 34.1Ų
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